4-[(4-Benzylpiperazino)sulfinyl]-3-methoxy-2-methylphenyl methyl ether
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Description
Scientific Research Applications
Medicinal Chemistry: Drug Design and Synthesis
The compound is structurally related to sulfonimidates, which are known for their utility in medicinal chemistry. Sulfonimidates serve as precursors for drug candidates, particularly those containing sulfoximine and sulfonimidamide groups . These groups are valuable in the design of drugs due to their biological activity and ability to act as chiral centers in asymmetric synthesis. The compound’s potential to be modified at multiple points makes it a versatile intermediate in the synthesis of complex pharmaceuticals.
Polymer Science: Precursors for Polymer Synthesis
Sulfonimidates, closely related to the compound, have been utilized in polymer science as precursors for the synthesis of poly(oxothiazene) polymers and thionylphosphazene monomers and polymers . The thermal lability of sulfonimidates under elevated temperatures can be exploited to create novel polymeric materials with unique properties, suggesting similar applications for the compound .
Organic Synthesis: Chiral Building Blocks
The stereogenic sulfur center of sulfonimidates makes them excellent chiral templates for asymmetric syntheses . They can introduce chirality into synthetic pathways, which is crucial for the production of enantiomerically pure compounds. This property could be extended to the compound being analyzed, offering a pathway to synthesize chiral molecules with high enantioselectivity.
Catalysis: Alkyl Transfer Reagents
Sulfonimidates are known to act as alkyl transfer reagents to acids, alcohols, and phenols . This application is significant in catalysis, where the transfer of alkyl groups can facilitate various chemical transformations. The compound’s structural similarity suggests that it could also serve as an alkyl transfer agent, potentially under mild conditions.
Material Science: Synthesis of Fine Chemicals
Compounds like the one under analysis are important in the synthesis of fine chemicals used in material science . Their incorporation into materials can impart desirable properties such as increased durability or specific reactivity, making them valuable in the development of advanced materials.
Pharmaceutical Industry: Biological Activity
Sulfonimidates and related compounds exhibit a wide range of biological activities, making them important in the pharmaceutical industry . They are components of several drugs, including proton pump inhibitors and other therapeutics. The compound’s structural features suggest it could be explored for similar biological applications.
properties
IUPAC Name |
1-benzyl-4-(2,4-dimethoxy-3-methylphenyl)sulfinylpiperazine |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H26N2O3S/c1-16-18(24-2)9-10-19(20(16)25-3)26(23)22-13-11-21(12-14-22)15-17-7-5-4-6-8-17/h4-10H,11-15H2,1-3H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
BBOUBXORLZSKLJ-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C=CC(=C1OC)S(=O)N2CCN(CC2)CC3=CC=CC=C3)OC |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H26N2O3S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
374.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
4-[(4-Benzylpiperazino)sulfinyl]-3-methoxy-2-methylphenyl methyl ether |
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